Cas no 1391836-93-3 (L-Tryptophan, N-[(9H-fluoren-9-ylmethoxy)carbonyl]glycyl-)

• Product Name: L-Tryptophan, N-[(9H-fluoren-9-ylmethoxy)carbonyl]glycyl-
• CAS No: 1391836-93-3
• MF: C₂₈H₂₅N₃O₅
• MW: 483.515207052231
• CID: 5559721
• Update Time: 2025-05-25

L-Tryptophan, N-[(9H-fluoren-9-ylmethoxy)carbonyl]glycyl- Chemical and Physical Properties

Names and Identifiers

• L-Tryptophan, N-[(9H-fluoren-9-ylmethoxy)carbonyl]glycyl-

• Inchi： 1S/C28H25N3O5/c32-26(31-25(27(33)34)13-17-14-29-24-12-6-5-7-18(17)24)15-30-28(35)36-16-23-21-10-3-1-8-19(21)20-9-2-4-11-22(20)23/h1-12,14,23,25,29H,13,15-16H2,(H,30,35)(H,31,32)(H,33,34)/t25-/m0/s1
• InChI Key： MRKFGNHUIZFOHC-VWLOTQADSA-N
• SMILES： C(O)(=O)[C@H](CC1C2=C(C=CC=C2)NC=1)NC(=O)CNC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Additional information on L-Tryptophan, N-[(9H-fluoren-9-ylmethoxy)carbonyl]glycyl-

Professional Introduction to L-Tryptophan, N-[(9H-fluoren-9-ylmethoxy)carbonyl]glycyl (CAS No. 1391836-93-3)

L-Tryptophan, N-[(9H-fluoren-9-ylmethoxy)carbonyl]glycyl, is a sophisticated synthetic peptide that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1391836-93-3, represents a fusion of natural amino acids and advanced chemical modifications. Its molecular structure incorporates L-Tryptophan, a crucial amino acid known for its role in the synthesis of neurotransmitters and its potential therapeutic applications, with a protective group that enhances its stability and reactivity. The introduction of the N-[(9H-fluoren-9-ylmethoxy)carbonyl]glycyl moiety not only improves the compound's solubility and handling but also opens up new avenues for its use in drug development and research.

The significance of this compound lies in its potential applications across multiple domains, including medicinal chemistry, proteomics, and synthetic biology. Recent advancements in peptide chemistry have highlighted the importance of such modified amino acids in creating more effective and targeted therapeutic agents. The L-Tryptophan component is particularly noteworthy due to its involvement in the biosynthesis of serotonin, a neurotransmitter that plays a critical role in mood regulation, sleep, and appetite control. By incorporating this amino acid into a more complex structure, researchers aim to develop novel compounds that can modulate these pathways more precisely.

In the realm of drug development, the synthesis of peptides like L-Tryptophan, N-[(9H-fluoren-9-ylmethoxy)carbonyl]glycyl has been instrumental in the creation of peptidomimetics—molecules that mimic the behavior of natural peptides but with enhanced pharmacological properties. The protective group attached to the glycyl part of the molecule ensures that it remains stable during synthetic processes and can be introduced into biological systems without premature degradation. This stability is crucial for maintaining the integrity of the peptide backbone and ensuring that it can interact effectively with biological targets.

Recent studies have demonstrated the potential of this compound in various therapeutic contexts. For instance, researchers have explored its utility in developing treatments for neurological disorders where serotonin dysregulation is a key factor. The ability to fine-tune the molecular structure of such peptides allows for greater specificity in targeting pathological pathways. Moreover, the flourenylmethoxy carbonyl group contributes to improved pharmacokinetic profiles, making these compounds more suitable for clinical applications. Such modifications are often necessary to enhance bioavailability and reduce immunogenicity, which are critical considerations in drug design.

The synthesis of L-Tryptophan, N-[(9H-fluoren-9-ylmethoxy)carbonyl]glycyl involves a series of well-established chemical techniques that are grounded in organic synthesis principles. The process typically begins with the protection of the amino group on L-Tryptophan using a fluorenylmethyloxycarbonyl (Fmoc) group, which prevents unwanted side reactions during subsequent synthetic steps. This protective group is later removed under specific conditions to reveal the reactive site necessary for further functionalization. The incorporation of glycine into this structure further enhances its solubility and biocompatibility, making it an attractive candidate for biological studies.

The versatility of this compound is also evident in its application as a research tool. Peptides like L-Tryptophan, N-[(9H-fluoren-9-ylmethoxy)carbonyl]glycyl serve as valuable probes in understanding protein-protein interactions and enzyme mechanisms. By designing peptides that can bind specifically to target proteins or enzymes, researchers can gain insights into cellular processes and develop inhibitors or activators for therapeutic purposes. The structural complexity of this compound allows it to interact with biological targets in ways that simpler molecules cannot, providing a more nuanced understanding of biochemical pathways.

In conclusion, L-Tryptophan, N-[(9H-fluoren-9-ylmethoxy)carbonyl]glycyl (CAS No. 1391836-93-3) represents a significant advancement in peptide chemistry with far-reaching implications for pharmaceutical research and development. Its unique structure combines natural amino acids with sophisticated chemical modifications to enhance stability and reactivity. The ongoing research into this compound underscores its potential as a tool for treating neurological disorders and as a platform for developing novel therapeutic agents. As our understanding of peptide biochemistry continues to evolve, compounds like this are poised to play an increasingly important role in medicine and biotechnology.